5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile

• IUPAC Name: 5-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-2-phenyl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O4/c1-29-19-9-8-17(14-20(19)30-2)22(28)26-10-12-27(13-11-26)23-18(15-24)25-21(31-23)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3
• InChI Key: BCIYTTAEJOHCTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4)C#N)OC
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• CAS No.: 903200-20-4

Description

5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial Applications: Compounds structurally related to the target, involving piperazine and oxazole derivatives, have been synthesized and evaluated for their antimicrobial activities. For example, novel triazole derivatives and oxadiazole derivatives have shown moderate to good antimicrobial activities against various microorganisms (Bektaş et al., 2007); (Jadhav et al., 2017).

Structural and Biological Evaluation

• Structural Characterization and Biological Evaluation: Studies have synthesized and characterized compounds with related structural frameworks, such as tert-butyl piperazine carboxylate derivatives, exploring their antimicrobial and anthelmintic activities. These insights contribute to understanding the chemical behavior and potential biological interactions of similar compounds (Sanjeevarayappa et al., 2015).

Synthesis of Complex Derivatives

• Complex Derivative Synthesis: Research into synthesizing complex derivatives involving piperazine and benzofuran units as central components has demonstrated potent antibacterial efficacies against strains such as E. coli and S. aureus. These syntheses offer pathways for creating novel compounds with significant biological activities (Mekky & Sanad, 2020).

Chemical Transformations and Reactivity

• Chemical Transformations: Studies on the chemical transformations of related compounds under nucleophilic conditions have provided insights into potential synthetic pathways and the reactivity of compounds containing carbonitrile groups, which can inform the synthesis and applications of the target compound (Ibrahim & El-Gohary, 2016).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit human pde3b .

Mode of Action

It’s worth noting that the inhibition of pde3b can lead to increased levels of cyclic amp, a key secondary messenger in cells .

Biochemical Pathways

The inhibition of pde3b and the subsequent increase in cyclic amp can affect multiple pathways, including those involved in cell proliferation, differentiation, and apoptosis .

Result of Action

The increase in cyclic amp levels due to pde3b inhibition can have various effects, including changes in gene expression, cell growth, and apoptosis .